4-Chloro-2,6-difluorobenzoyl chloride
Overview
Description
4-Chloro-2,6-difluorobenzoyl chloride is a chemical compound with the molecular weight of 210.99 . It is a liquid at ambient temperature .
Molecular Structure Analysis
The IUPAC name for 4-Chloro-2,6-difluorobenzoyl chloride is the same as its common name . Its InChI code is1S/C7H2Cl2F2O/c8-3-1-4(10)6(7(9)12)5(11)2-3/h1-2H . Physical And Chemical Properties Analysis
4-Chloro-2,6-difluorobenzoyl chloride is a liquid at ambient temperature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
4-Chloro-2,6-difluorobenzoyl chloride is used in the synthesis of various pharmaceutical compounds. Its reactivity with different organic substrates allows for the creation of a wide range of medicinal chemistry analogs. For example, it can be used to synthesize intermediates for antiepileptic drugs .
Safety and Hazards
Mechanism of Action
Target of Action
These reactions are commonly used in organic synthesis .
Mode of Action
4-Chloro-2,6-difluorobenzoyl chloride, like other acyl chlorides, is a reactive compound that can participate in acylation reactions. It can react with nucleophiles, such as amines or alcohols, to form amides or esters, respectively . The chlorine atom is displaced in these reactions, which results in the formation of new carbon-nitrogen or carbon-oxygen bonds .
Biochemical Pathways
The compound can be used as an intermediate in the synthesis of various organic compounds . The products of these reactions may have biological activity and could potentially interact with various biochemical pathways.
Pharmacokinetics
As a small, lipophilic molecule, it might be expected to have good absorption and distribution characteristics. Its reactivity could influence its metabolic stability and excretion .
Result of Action
As a reactive compound, it could potentially react with various biological molecules, altering their structure and function. The specific effects would depend on the nature of these reactions and the identity of the reaction partners .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Chloro-2,6-difluorobenzoyl chloride. For instance, the compound is sensitive to moisture and can react with water, forming 4-Chloro-2,6-difluorobenzoic acid . Therefore, it should be stored and handled under dry conditions . Temperature can also affect its stability and reactivity .
properties
IUPAC Name |
4-chloro-2,6-difluorobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl2F2O/c8-3-1-4(10)6(7(9)12)5(11)2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZDUKKKWXLPFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C(=O)Cl)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl2F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10590644 |
Source
|
| Record name | 4-Chloro-2,6-difluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10590644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2,6-difluorobenzoyl chloride | |
CAS RN |
272104-45-7 |
Source
|
| Record name | 4-Chloro-2,6-difluorobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10590644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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